N-(2-(2-(4-chlorophenyl)-4-methylthiazol-5-yl)ethyl)-5-ethylthiophene-2-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(2-(4-chlorophenyl)-4-methylthiazol-5-yl)ethyl)-5-ethylthiophene-2-sulfonamide is a useful research compound. Its molecular formula is C18H19ClN2O2S3 and its molecular weight is 426.99. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antiviral Activity
The synthesis of sulfonamide derivatives, starting from 4-chlorobenzoic acid, has led to the development of compounds with antiviral activities. One study synthesized 10 new sulfonamide derivatives that showed anti-tobacco mosaic virus activity, indicating their potential in antiviral research and plant protection (Chen et al., 2010).
Corrosion Inhibition
Sulfonamide compounds have also been studied for their corrosion inhibition properties. For example, a new triazole derivative was investigated for its efficiency in protecting mild steel against corrosion in acidic media. This study provides insight into the potential use of sulfonamide derivatives in materials science and engineering to enhance the lifespan and integrity of metal structures (Lagrenée et al., 2002).
Antiproliferative Agents
In the realm of medicinal chemistry, sulfonamide derivatives have been synthesized and evaluated for their antiproliferative activity against various cancer cell lines. This research area is critical for developing new therapeutic agents for cancer treatment. Some compounds have shown promising activity, highlighting the potential of sulfonamide derivatives in oncology (Pawar et al., 2018).
Antibacterial Agents
The synthesis of novel heterocyclic compounds containing sulfonamido moieties has been aimed at developing new antibacterial agents. This research underscores the continuous need for new antibiotics due to the rising threat of antibiotic-resistant bacteria. Some compounds from these studies have shown high activities, offering potential leads for antibacterial drug development (Azab et al., 2013).
Drug Metabolism Studies
Sulfonamide compounds have also been utilized in studies related to drug metabolism, demonstrating the versatility of these molecules in pharmaceutical research. For instance, the preparation of mammalian metabolites of a biaryl-bis-sulfonamide compound using microbial biocatalysis has provided valuable insights into the metabolic pathways and potential side effects of drugs (Zmijewski et al., 2006).
Properties
IUPAC Name |
N-[2-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]-5-ethylthiophene-2-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19ClN2O2S3/c1-3-15-8-9-17(24-15)26(22,23)20-11-10-16-12(2)21-18(25-16)13-4-6-14(19)7-5-13/h4-9,20H,3,10-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMXSHAMPJDAKED-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(S1)S(=O)(=O)NCCC2=C(N=C(S2)C3=CC=C(C=C3)Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19ClN2O2S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.